Cas no 16281-62-2 (Exostemin)
Exostemin structure
Exostemin Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,8-hydroxy-5,7-dimethoxy-4-(4-methoxyphenyl)-
- 4-(4-Methoxyphenyl)-5,7-dimethoxy-8-hydroxy-2H-1-benzopyran-2-one
- Coumarin,8-hydroxy-5,7-dimethoxy-4-(p-methoxyphenyl)- (8CI)
- Exostemin
- 8-Hydroxy-5,7,4'-trimethoxy-4-phenylcoumarin
- LMPK12100052
- 8-hydroxy-5,7-dimethoxy-4-( 4-methoxyphenyl)-coumarin
- XE163788
- InChI=1/C18H16O6/c1-21-11-6-4-10(5-7-11)12-8-15(19)24-18-16(12)13(22-2)9-14(23-3)17(18)20/h4-9,20H,1-3H
- 16281-62-2
- +Expand
-
- NBXASEHAOQMXCJ-UHFFFAOYSA-N
- 1S/C18H16O6/c1-21-11-6-4-10(5-7-11)12-8-15(19)24-18-16(12)13(22-2)9-14(23-3)17(18)20/h4-9,20H,1-3H3
- O1C(C=C(C2C=CC(=CC=2)OC)C2C(=CC(=C(C1=2)O)OC)OC)=O
Computed Properties
- 328.09468823g/mol
- 1
- 6
- 4
- 328.09468823g/mol
- 24
- 482
- 0
- 0
- 0
- 0
- 0
- 1
- 1.963
- 74.2
Exostemin Related Literature
-
1. Interconversion of neoflavanoidsDervilla M. X. Donnelly,Philip J. Kavanagh,Gerhard Kunesch,Judith Polonsky J. Chem. Soc. Perkin Trans. 1 1973 965
-
D. M. X. Donnelly,G. M. Boland Nat. Prod. Rep. 1995 12 321
-
3. CoumarinsR. D. H. Murray Nat. Prod. Rep. 1995 12 477
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